Cas no 546-43-0 (Alantolactone)

• Product Name: Alantolactone
• CAS No: 546-43-0
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• MDL: MFCD00274568
• CID: 38237
• PubChem ID: 329825410
• Update Time: 2025-04-18

Alantolactone Chemical and Physical Properties

Names and Identifiers

• Alantolactone
• [3aR-(3aa,5b,8ab,9aa)]-3a,5,6,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho-[2,3-b]furan-2(3H)-one
• 8b-hydroxy-4aH-eudesm-5-en-12-oic acid
• (+)-Alantolactone
• Alant camphor
• ALANTOLACETONE
• ALLANTOLACTONE
• Elecampane camphor
• Eupatal
• helenin
• HELENINE
• Inula camphor
• (+)-Alantolactone.
• 3aR,5S,8aR,9aR)-3a,5,6,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylene-naphtho[2,3-b]furan-2(3H)-one
• NSC 333843
• NSC 93131
• NSC93131
• M7GSN5Q1M6
• (3aR,5S,8aR,9aR)-5,8a-dimethyl-3-methylidene-3a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(3H)-one
• Naphtho(2,3-b)furan-2(3H)-one, 3a,5,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylene-, (3aR-(3a alpha,5beta,8a beta,9a alpha))-
• (3AR-(3aalpha,5beta,8abeta,9aalpha))-3a,5,6,7,8,8a,9,9a-octahydro
• 8.BETA.-HYDROXY-4.ALPHA.H-EUDESM-5-EN-12-OIC ACID .GAMMA.-LACTONE
• BDBM50096873
• 546-43-0
• Naphtho[2,3-b]furan-2(3H)-one, 3a,5,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylene-, (3aR,5S,8aR,9aR)-
• AC-31414
• KBioGR_002284
• ALANTOLACTONE [MI]
• Spectrum_000297
• (3aR,5S,8aR,9aR)-5,8a-Dimethyl-3-methylene-3,3a,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(5H)-one
• (+)-Alantolactone; Alant camphor; Inula camphor
• Spectrum3_001358
• BSPBio_003175
• SCHEMBL155169
• Alantcamphor
• CCG-39639
• KBio2_005913
• NCGC00178225-01
• Naphtho[2, 3a,5,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylene-, [3aR-(3a.alpha.,5.beta.,8a.beta.,9a.alpha.)]-
• NSC 302289
• (3AR-(3aalpha,5beta,8abeta,9aalpha))-3a,5,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylenenaphtho(2,3-b)furan-2(3H)-one
• Spectrum2_000297
• Alantic anhydride
• EINECS 208-899-3
• HY-N0038
• s8318
• Spectrum5_000383
• Epitope ID:119691
• NCGC00178225-02
• (3aR,5S,8aR,9aR)-5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one
• BS-17042
• Q21099633
• KBio2_003345
• Alantolactone, >=98% (HPLC)
• SDCCGMLS-0066583.P001
• AKOS015906135
• NCI60_042073
• SPBio_000234
• KBio3_002395
• NSC-93131
• Spectrum4_001772
• (3aR,5S,8aR,9aR)-3a,5,6,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• CHEBI:2540
• DTXSID90877864
• CHEMBL136356
• KBio2_000777
• LMPR0103190013
• CS-3595
• UNII-M7GSN5Q1M6
• 4alphaH-Eudesma-5,11(13)-dien-12-oic acid, 8beta-hydroxy-, gamma-lactone
• NCGC00178225-05
• AI3-31147
• C09289
• SPECTRUM310010
• 4.alpha.H-Eudesma-5, 8.beta.-hydroxy-, .gamma.-lactone
• Naphtho[2,3-b]furan-2(3H)-one,3a,5,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylene-,(3aR,5S,8aR,9aR)-
• (3aR,5S,8aR,9aR)-5,8a-dimethyl-3-methylene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f]benzofuran-2-one
• [3aR-(3a alpha,5 beta,8a beta,9a alpha)]-3a,5,6,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• KBioSS_000777
• BOHLMANN K2631
• Alantolacton
• GLXC-02854
• 8BETA-HYDROXY-4ALPHAH-EUDESM-5-EN-12-OIC ACID GAMMA-LACTONE
• PXOYOCNNSUAQNS-AGNJHWRGSA-N
• 4alphaH-Eudesma-5,11(13)-dien-12-oic acid, 8beta-hydroxy-, gamma-lactone (8CI)
• NSC-333843
• DTXCID701015930
• Helenine?
• (3aR,5S,8aR,9aR)-5,8a-dimethyl-3-methylidene-3a,5,6,7,8,8a,9,9a-octahydronaphtho(2,3-b)furan-2(3H)-one
• HY-N0038R
• 215-803-3
• Alantolactone (Standard)
• FA65639
• 208-899-3

• MDL： MFCD00274568
• Inchi： 1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h7,9,11,13H,2,4-6,8H2,1,3H3/t9-,11+,13+,15+/m0/s1
• InChI Key： PXOYOCNNSUAQNS-AGNJHWRGSA-N
• SMILES： O1C(C(=C)[C@H]2C=C3[C@@H](C)CCC[C@]3(C)C[C@@H]12)=O

Computed Properties

• Exact Mass: 232.14600
• Monoisotopic Mass: 232.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 232.32
• XLogP3: 3.7

Experimental Properties

• Color/Form: Powder
• Density: 1.08
• Melting Point: 78-79 C
• Boiling Point: 275℃ at 760mmHg
• Flash Point: 111.5°C
• Refractive Index: 1.4360 (estimate)
• Solubility: DMSO: soluble15mg/mL (clear solution)
• PSA: 26.30000
• LogP: 3.24060
• Specific Rotation: D +175° (chloroform)
• FEMA: 2764
• Sensitiveness: Storage temperature? 20 ° C, protected from light

Alantolactone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives
• Sesquiterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances